Cas no 2228686-39-1 (tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate
• CAS No: 2228686-39-1
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 6126411
• PubChem ID: 165623551
• Update Time: 2025-07-23

tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate
• EN300-1901924
• tert-butyl N-[4-(1-ethynylcyclopropyl)-2-methoxyphenyl]carbamate
• 2228686-39-1

• Inchi： 1S/C17H21NO3/c1-6-17(9-10-17)12-7-8-13(14(11-12)20-5)18-15(19)21-16(2,3)4/h1,7-8,11H,9-10H2,2-5H3,(H,18,19)
• InChI Key： ZFNZRFBQIQAJKJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(C#C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate

Introduction to Tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate (CAS No. 2228686-39-1)

Tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate, a compound with the CAS number 2228686-39-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The structural uniqueness of tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate stems from its intricate arrangement of functional groups, which includes a tert-butyl group, an ethynyl-substituted cyclopropyl ring, and a methoxyphenyl moiety linked through a carbamate bond. These features contribute to its distinct chemical properties and biological activities, making it a subject of intense interest among researchers.

The synthesis of tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate involves a series of meticulously designed chemical transformations. The introduction of the ethynyl group into the cyclopropyl ring enhances the compound's reactivity, enabling further functionalization that can lead to the development of novel derivatives with tailored properties. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's binding affinity to biological targets. Additionally, the methoxyphenyl moiety contributes to hydrophobic interactions, further modulating its overall behavior in biological systems.

In recent years, tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate has garnered attention for its potential applications in drug discovery and development. Its unique structural features make it a versatile scaffold for designing molecules with specific pharmacological properties. Researchers have been exploring its utility in developing treatments for various diseases, including cancer, inflammation, and neurological disorders. The compound's ability to interact with biological targets at the molecular level has opened new avenues for therapeutic intervention.

One of the most compelling aspects of tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate is its potential as a lead compound in medicinal chemistry. By modifying its structure, scientists can fine-tune its biological activity to achieve desired therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. This has spurred interest in developing more potent and selective analogs for clinical use.

The chemical properties of tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate also make it valuable in material science applications. Its ability to undergo various chemical reactions allows for the creation of novel materials with enhanced properties. For example, researchers have investigated its use in synthesizing polymers and coatings that exhibit improved durability and functionality. These findings highlight the broad applicability of this compound beyond traditional pharmaceuticals.

The latest research on tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenylcarbamate has revealed intriguing insights into its mechanism of action. Studies using computational modeling have helped elucidate how this compound interacts with biological targets at the atomic level. These insights are crucial for understanding its pharmacological effects and for designing more effective derivatives. Additionally, experimental studies have demonstrated its potential in modulating disease-related pathways, providing a strong foundation for further development.

In conclusion, tert-butyl N-4-(1-ethynylcyclopropyl)-2-methoxyphenyldicarboxymethylamide (CAS No. 2228686-39-1) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features and diverse chemical properties make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of this compound continues to grow, it is likely that new applications and innovations will emerge, further solidifying its importance in scientific research.